(2-Ethyl-2H-indazol-5-yl)methanamine

• Molecular Formula: C10H13N3
• Molecular Weight: 175.23 g/mol
• IUPAC Name: (2-ethylindazol-5-yl)methanamine
• InChI: InChI=1S/C10H13N3/c1-2-13-7-9-5-8(6-11)3-4-10(9)12-13/h3-5,7H,2,6,11H2,1H3
• InChI Key: VCUWTJVFFPGFBS-UHFFFAOYSA-N
• Canonical SMILES: CCN1C=C2C=C(C=CC2=N1)CN

Description

(2-Ethyl-2H-indazol-5-yl)methanamine is a useful research compound. Its molecular formula is C10H13N3 and its molecular weight is 175.23 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a suspension of 2-((2-ethyl-2H-indazol-5-yl)methyl)isoindoline-1,3-dione (step-3 of Example 13, mixture) in MeOH (7 mL) was added hydrazine-H2O (0.5 mL), and the mixture was heated at 50° C. for 4 hrs. The mixture was concentrated, the residual white solid was added 2 M aqueous NaOH, and extracted with DCM, dried over Na2SO4, filtered and concentrated. The residual oil was diluted with MeOH and applied onto a strong cation exchange cartridge (BondElute (registered trademark) SCX, 1 g/6 mL, Varian Inc.), and the solid phase matrix was rinsed with MeOH (6 mL). The crude mixture was eluted with 1 M NH3 in MeOH (6 mL) and concentrated to give 68 mg (52% yield in 2 steps) of the titled compound as a colorless oil.